Cas no 1105202-39-8 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(ethylsulfanyl)benzoate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(ethylsulfanyl)benzoate
• CAS No: 1105202-39-8
• MF: C₁₇H₁₅NO₄S
• MW: 329.37030339241
• CID: 6086729
• PubChem ID: 30608460
• Update Time: 2025-05-22

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(ethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(ethylsulfanyl)benzoate
• Benzoic acid, 2-(ethylthio)-, [5-(2-furanyl)-3-isoxazolyl]methyl ester
• F2496-1425
• 1105202-39-8
• AKOS024653034
• (5-(furan-2-yl)isoxazol-3-yl)methyl 2-(ethylthio)benzoate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-ethylsulfanylbenzoate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(ethylsulfanyl)benzoate

• Inchi： 1S/C17H15NO4S/c1-2-23-16-8-4-3-6-13(16)17(19)21-11-12-10-15(22-18-12)14-7-5-9-20-14/h3-10H,2,11H2,1H3
• InChI Key： MBTMWCKTNVXZJR-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CO2)ON=1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 329.07217913g/mol
• Monoisotopic Mass: 329.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 494.1±45.0 °C(Predicted)
• pka: -3.59±0.50(Predicted)

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-(ethylsulfanyl)benzoate

5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Ethylsulfanyl)benzoate: A Comprehensive Overview

5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Ethylsulfanyl)benzoate, also known by its CAS number CAS No. 1105202-39-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate group with a furan-containing oxazole moiety. The presence of the ethylsulfanyl group further enhances its chemical versatility, making it a valuable component in various research and industrial applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions involved in its synthesis. These methods not only improve the reaction efficiency but also reduce the environmental impact compared to traditional synthetic routes.

One of the most promising applications of 5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Ethylsulfanyl)benzoate lies in its potential as a precursor for advanced materials. The furan and oxazole groups within its structure are known to exhibit unique electronic properties, making them suitable for applications in organic electronics. For instance, this compound has been investigated as a building block for constructing conjugated polymers and low-dimensional materials, which are essential components in flexible electronics and optoelectronic devices.

In addition to its material science applications, this compound has also garnered attention in the field of pharmacology. The benzoate group is known to exhibit anti-inflammatory and analgesic properties, while the furan-containing oxazole moiety has been linked to antioxidant activity. Recent studies have explored the potential of this compound as a lead molecule for drug development, particularly in the context of neurodegenerative diseases and oxidative stress-related conditions.

The chemical stability of 5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Ethylsulfanyl)benzoate is another factor that contributes to its utility in various applications. Its resistance to thermal degradation and chemical reactivity under mild conditions makes it an ideal candidate for use in high-performance materials and pharmaceutical formulations. Researchers have also investigated the influence of substituents on its stability, with particular focus on how variations in the ethylsulfanyl group affect its chemical behavior.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward sustainable chemistry. The use of eco-friendly solvents and catalysts in its production process minimizes waste generation and reduces the overall carbon footprint. Furthermore, its application in energy-efficient materials contributes to broader sustainability goals by enabling the development of devices with lower energy consumption.

In conclusion, 5-(Furan-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Ethylsulfanyl)benzoate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and material science applications, positions it as a key player in future technological innovations. As research continues to uncover new potential uses for this compound, it is poised to make significant contributions to both academic and industrial sectors.